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Compound of Interest

Compound Name: Antimony triacetate

Cat. No.: B147852 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the hazards and handling precautions for all laboratory chemicals is paramount. This guide

provides an in-depth analysis of the safety data sheet (SDS) for antimony triacetate, with a

focus on proper handling protocols to ensure a safe laboratory environment.

Hazard Identification and Classification
Antimony triacetate is classified as a hazardous substance. It is harmful if swallowed or

inhaled and can cause severe skin and eye irritation or burns.[1][2][3] Furthermore, it is toxic to

aquatic life with long-lasting effects.[1][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H332: Harmful if inhaled.[4]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H410: Very toxic to aquatic life with long lasting effects.[5]

H411: Toxic to aquatic life with long lasting effects.[1][4]
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Toxicological Data
The following table summarizes the key quantitative toxicological data for antimony triacetate.

Toxicity Data Species Route Value Reference

LD50 Rat Oral 4480 mg/kg [1][2][4]

LD50 Rabbit Dermal > 12,800 mg/kg [1][2][4]

Occupational

Exposure Limits

(as Sb)

OSHA PEL

(TWA)
Human Inhalation 0.5 mg/m³ [6][7][8][9]

NIOSH REL

(TWA)
Human Inhalation 0.5 mg/m³ [7][8][9]

ACGIH TLV

(TWA)
Human Inhalation 0.5 mg/m³ [6][7][9]

NIOSH IDLH Human Inhalation 50 mg/m³ [6][7]

LD50: Lethal Dose, 50%; OSHA PEL: Occupational Safety and Health Administration

Permissible Exposure Limit; TWA: Time-Weighted Average; NIOSH REL: National Institute for

Occupational Safety and Health Recommended Exposure Limit; ACGIH TLV: American

Conference of Governmental Industrial Hygienists Threshold Limit Value; IDLH: Immediately

Dangerous to Life or Health.

Experimental Protocols for Safe Handling
The following protocols are derived from standard safety data sheets and are essential for the

safe handling of antimony triacetate in a laboratory setting.

Ventilation: Always handle antimony triacetate in a well-ventilated area.[1][4][5][6] Use local

exhaust ventilation to control the generation of dust.[1][2][4][5] Emergency eye wash

fountains and safety showers should be readily accessible in the immediate vicinity of any

potential exposure.[2]
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Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][2][4] Standard

safety glasses should have side-shields conforming to EN166 or NIOSH standards.[4]

Contact lenses should not be worn when handling this chemical.[2]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as neoprene or nitrile rubber.[2] Always

inspect gloves before use and use a proper glove removal technique to avoid skin contact.

[1][4]

Clothing: Wear a lab coat or other suitable protective clothing to prevent skin contact.[1][2]

In cases of higher exposure risk, a complete suit protecting against chemicals may be

necessary.[1]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

recommended exposure limits, or if irritation is experienced, a NIOSH-approved respirator

for dust and mists should be worn.[2][6]

Wash hands and any exposed skin thoroughly after handling.[1][4][5][6]

Do not eat, drink, or smoke in areas where antimony triacetate is handled or stored.[4][5][6]

Remove contaminated clothing and wash it before reuse.[2][5]

Emergency Procedures
A clear and logical workflow is critical in the event of an emergency involving antimony
triacetate.
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Caption: Logical workflow for handling antimony triacetate.
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Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1][4][10]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water.[1][4][5] Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][2][6] Remove contact lenses if present and easy to do.[1][5] Seek

immediate medical attention.[2]

Ingestion: Rinse mouth with water.[1][4][5] Do not induce vomiting. Never give anything by

mouth to an unconscious person.[1][2][4] Call a physician or poison control center

immediately.[10]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4][11]

Hazardous Combustion Products: Fire may produce carbon monoxide, carbon dioxide, and

antimony oxide fumes.[1][2][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[1][3][6]

Personal Precautions: Evacuate unnecessary personnel.[2] Wear appropriate personal

protective equipment as described in section 3.2.[1][2][4] Ensure adequate ventilation.[1][4]

Avoid breathing dust and prevent contact with skin and eyes.[1][2][4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1][4] Do not

let the product enter drains, sewers, or waterways.[1][2][4][5]

Containment and Cleanup: Sweep or shovel the spilled material into a suitable, closed

container for disposal.[2][4][6] Avoid creating dust.[1][2][4][6]

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6] Store

away from incompatible materials such as strong oxidizing agents and water, as it can
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decompose in the presence of moisture.[1][2][11]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[1][4][5] It may be possible to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[1]

By adhering to these detailed handling precautions, researchers and scientists can mitigate the

risks associated with antimony triacetate and maintain a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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